![molecular formula C13H25NO3 B8646647 tert-butyl N-{[(1r,4r)-4-hydroxy-4-methylcyclohexyl]methyl}carbamate](/img/structure/B8646647.png)
tert-butyl N-{[(1r,4r)-4-hydroxy-4-methylcyclohexyl]methyl}carbamate
Cat. No. B8646647
M. Wt: 243.34 g/mol
InChI Key: DLULOOFOUJIUAT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09034875B2
Procedure details
To a solution of EXAMPLE 376A (0.75 g) in dichloromethane (3 mL) was added a few drops of water followed by trifluoroacetic acid (1.19 mL) and the reaction stirred at room temperature. After stirring for 2 h added additional trifluoroacetic acid (0.5 mL). After an additional 4 h the reaction was concentrated and dried under high vacuum. The resulting oily solid was triturated with diethyl ether with sonication. Filtration and washing with diethyl ether gave the title compound as a trifluoroacetic acid salt and a mixture of cis and trans isomers.
Name
Name
Identifiers
|
REACTION_CXSMILES
|
[OH:1][C:2]1([CH3:17])[CH2:7][CH2:6][CH:5]([CH2:8][NH:9]C(=O)OC(C)(C)C)[CH2:4][CH2:3]1.[F:18][C:19]([F:24])([F:23])[C:20]([OH:22])=[O:21]>ClCCl.O>[NH2:9][CH2:8][CH:5]1[CH2:6][CH2:7][C:2]([CH3:17])([OH:1])[CH2:3][CH2:4]1.[F:18][C:19]([F:24])([F:23])[C:20]([OH:22])=[O:21]
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Inputs
Step One
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Name
|
|
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Quantity
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0.75 g
|
|
Type
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reactant
|
|
Smiles
|
OC1(CCC(CC1)CNC(OC(C)(C)C)=O)C
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|
Name
|
|
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Quantity
|
3 mL
|
|
Type
|
solvent
|
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Smiles
|
ClCCl
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
catalyst
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|
Smiles
|
O
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Step Two
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Name
|
|
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Quantity
|
1.19 mL
|
|
Type
|
reactant
|
|
Smiles
|
FC(C(=O)O)(F)F
|
Step Three
|
Name
|
|
|
Quantity
|
0.5 mL
|
|
Type
|
reactant
|
|
Smiles
|
FC(C(=O)O)(F)F
|
Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
|
Details
|
the reaction stirred at room temperature
|
|
Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
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Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
STIRRING
|
Type
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STIRRING
|
|
Details
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After stirring for 2 h
|
|
Duration
|
2 h
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
After an additional 4 h the reaction was concentrated
|
|
Duration
|
4 h
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried under high vacuum
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The resulting oily solid was triturated with diethyl ether with sonication
|
FILTRATION
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Type
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FILTRATION
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|
Details
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Filtration
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WASH
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Type
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WASH
|
|
Details
|
washing with diethyl ether
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NCC1CCC(CC1)(O)C
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC(C(=O)O)(F)F
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
